Cas no 2137664-10-7 (Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-)

• Product Name: Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-
• CAS No: 2137664-10-7
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5278279
• Update Time: 2025-05-21

Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-

• Inchi： 1S/C8H11N3O3/c1-5(12)6-2-11(10-9-6)7-3-14-4-8(7)13/h2,7-8,13H,3-4H2,1H3/t7-,8-/m1/s1
• InChI Key： ZGOXYANQZBXEPG-HTQZYQBOSA-N
• SMILES： C(=O)(C1=CN([C@H]2[C@H](O)COC2)N=N1)C

Additional information on Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-

Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-

The compound Ethanone, 1-[1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-1H-1,2,3-triazol-4-yl]-, rel-, with CAS No. 2137664-10-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features and its potential applications in drug discovery and development. The molecule consists of a triazole ring system attached to a furan derivative and an ethanone group, making it a versatile platform for further chemical modifications.

Key Structural Features: The core structure of this compound includes a 1H-1,2,3-triazole ring system. Triazoles are known for their stability and ability to form strong hydrogen bonds, which are critical for drug-target interactions. The triazole ring is connected to a (3R,4S)-tetrahydrofuran moiety via a hydroxyl group. This furan derivative adds flexibility and potential for bioisosteric replacements in drug design. Additionally, the ethanone group introduces a carbonyl functionality that can participate in various chemical reactions or serve as a binding site for biological molecules.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using click chemistry principles. The copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been particularly effective in constructing the triazole ring. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and stereochemistry of the compound. These techniques have provided insights into the spatial arrangement of the substituents on the triazole ring and the furan fragment.

Biological Activity: Ethanone derivatives with triazole moieties have shown promising biological activities in recent studies. For instance, this compound has demonstrated moderate inhibitory effects on certain kinases involved in cancer cell proliferation. The presence of the hydroxyl group on the furan ring enhances its solubility in biological fluids and improves its pharmacokinetic profile. Furthermore, computational docking studies suggest that this compound could bind to specific protein targets with high affinity due to its complementary shape and electronic properties.

Applications in Drug Discovery: The unique combination of structural features in this compound makes it an attractive candidate for drug discovery programs targeting various therapeutic areas. Its ability to modulate enzyme activity or disrupt protein–protein interactions has been explored in preclinical models. Researchers are particularly interested in its potential as an anti-inflammatory agent or as a component of targeted therapies for neurodegenerative diseases.

Toxicological Studies: Preliminary toxicological evaluations indicate that Ethanone derivatives exhibit low acute toxicity when administered at therapeutic doses. However, long-term safety studies are still required to assess potential genotoxicity or carcinogenicity risks associated with chronic exposure.

Future Directions: Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. For example, substituent effects on solubility and permeability are being investigated using QSAR models. Additionally, efforts are underway to explore its mechanism of action at molecular levels using advanced imaging techniques such as cryo-electron microscopy (cryo-EM).

In conclusion, Ethanone derivatives with triazole moieties represent a promising class of compounds with diverse applications in medicinal chemistry. Their unique structural features and biological activities make them valuable tools for advancing drug discovery research.